7-ethenyl-4-methoxy-1,3-benzothiazol-2-amine
Cat. No. B8572448
M. Wt: 206.27 g/mol
InChI Key: PYZUARAPWLCTMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06963000B2
Procedure details
(4-Methoxy-7-vinyl-benzothiazol-2-yl)-carbamic acid methyl ester was dissolved in ethylenglycol/2N KOH (2:1) and stirred at 100° C. for 3 hrs. Then water was added and the mixture was extracted with CH2Cl2, the organic phase was washed with brine and dried over MgSO4. After evaporation the residue was crystallized from CH2Cl2. White crystals (64%); F.p.: 155-159° C.
Name
(4-Methoxy-7-vinyl-benzothiazol-2-yl)-carbamic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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COC(=O)[NH:4][C:5]1[S:6][C:7]2[C:13]([CH:14]=[CH2:15])=[CH:12][CH:11]=[C:10]([O:16][CH3:17])[C:8]=2[N:9]=1.O>C(O)CO>[CH3:17][O:16][C:10]1[C:8]2[N:9]=[C:5]([NH2:4])[S:6][C:7]=2[C:13]([CH:14]=[CH2:15])=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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(4-Methoxy-7-vinyl-benzothiazol-2-yl)-carbamic acid methyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(NC=1SC2=C(N1)C(=CC=C2C=C)OC)=O
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C(CO)O
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 100° C. for 3 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with CH2Cl2
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WASH
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Type
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WASH
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Details
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the organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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After evaporation the residue
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
was crystallized from CH2Cl2
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CUSTOM
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Type
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CUSTOM
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|
Details
|
155-159° C.
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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Smiles
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COC1=CC=C(C2=C1N=C(S2)N)C=C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
